rac (cis/trans) Donepezil N-Oxide
Overview
Description
Rac (cis/trans) Donepezil N-Oxide is a metabolite of Donepezil . It is a certified reference material used for highly accurate and reliable data analysis .
Molecular Structure Analysis
The molecular formula of this compound is C24 H29 N O4 . The molecular weight is 395.49 .Chemical Reactions Analysis
Donepezil, the parent compound of this compound, has been studied for its oxidation potential. It can undergo oxidation using a mild, versatile oxidant Chloramine-T in acidic medium .Physical And Chemical Properties Analysis
The melting point of this compound is 190-192°C. It is slightly soluble in Chloroform and Methanol. It should be stored in a dry place at 2-8°C .Scientific Research Applications
Synthesis and Application in Chemistry :
- A study outlined a novel synthesis of 2-Aryl-4,5,6,7-tetrahydro-1,2-benzisothiazol-3(2H)-ones and their S-oxides, where rac-cis and rac-trans intermediates play a role in oxidation processes, showing the significance of these intermediates in the synthesis of chemical compounds (Siegemund et al., 2004).
Medicinal Chemistry and Drug Synthesis :
- In medicinal chemistry, the rac-cis and rac-trans isomers are frequently manipulated to synthesize various pharmacologically active compounds. For instance, the synthesis of rac. cis- and trans-1,2-dimethyl-4-hydroxy-6,7-dimethoxy-1,2,3,4-tetrahydro-isoquinoline is detailed, demonstrating the role of stereochemistry in drug development (Grethe et al., 1967).
Material Science :
- The research into magnetic screen-printed electrode modified with iron oxide magnetic nanoparticles for ractopamine determination in pork sample is a testament to the diverse application of rac compounds in developing new materials and sensors (Poo‐arporn et al., 2019).
Environmental Science and Technology :
- Reactive activated carbon (RAC) impregnated with palladized iron has been developed to treat polychlorinated biphenyls (PCBs) in the environment by coupling adsorption and dechlorination of PCBs, showing the application of rac compounds in environmental remediation efforts (Choi et al., 2009).
Biosynthesis and Molecular Studies :
- Another study explored the synthesis of plasmalogens via specific degradation and subsequent conversion, indicating the importance of rac-cis and rac-trans in biological synthesis and molecular studies (Slotboom et al., 1967).
Mechanism of Action
Target of Action
The primary target of rac (cis/trans) Donepezil N-Oxide , also known as Donepezil N-Oxide , is acetylcholinesterase (AChE) . AChE is a key enzyme that breaks down acetylcholine, a neurotransmitter involved in memory and learning, in the brain .
Mode of Action
Donepezil N-Oxide acts as an inhibitor of AChE . By inhibiting AChE, it prevents the breakdown of acetylcholine, thereby increasing the concentration of this neurotransmitter in the brain . This results in enhanced cholinergic function, which is beneficial in conditions like Alzheimer’s disease where there is a deficiency of acetylcholine .
Biochemical Pathways
The action of Donepezil N-Oxide primarily affects the cholinergic pathway . By inhibiting AChE, it increases the availability of acetylcholine at the synapses, enhancing cholinergic transmission . This can help alleviate the cognitive symptoms associated with conditions like Alzheimer’s disease .
Pharmacokinetics
It is known that donepezil, the parent compound of donepezil n-oxide, is metabolized in the liver, primarily by cyp3a4, in addition to cyp2d6 . Following this, various metabolic reactions occur, including O-dealkylation, hydroxylation, N-oxidation, hydrolysis, and O-glucuronidation, producing various metabolites, including Donepezil N-Oxide .
Result of Action
The inhibition of AChE by Donepezil N-Oxide leads to an increase in the concentration of acetylcholine in the brain . This can result in improved cognitive function, particularly in conditions like Alzheimer’s disease where there is a deficiency of acetylcholine .
properties
IUPAC Name |
2-[(1-benzyl-1-oxidopiperidin-1-ium-4-yl)methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29NO4/c1-28-22-14-19-13-20(24(26)21(19)15-23(22)29-2)12-17-8-10-25(27,11-9-17)16-18-6-4-3-5-7-18/h3-7,14-15,17,20H,8-13,16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRPRYHONRUINMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)CC(C2=O)CC3CC[N+](CC3)(CC4=CC=CC=C4)[O-])OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10458179 |
Source
|
| Record name | rac (cis/trans) Donepezil N-Oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10458179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
395.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
120013-84-5, 147427-77-8, 147427-78-9 |
Source
|
| Record name | Donepezil N-oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0120013845 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Donepezil N-oxide, cis- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0147427778 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Donepezil N-oxide, trans- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0147427789 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | rac (cis/trans) Donepezil N-Oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10458179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | DONEPEZIL N-OXIDE, CIS- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E928P2KJ7Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | DONEPEZIL N-OXIDE, TRANS- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C870X5D93I | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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